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Compound of Interest

Compound Name: 2-Furancarboxylic acid

Cat. No.: B1666266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 2-
Furancarboxylic acid (also known as 2-furoic acid), a key organic compound with applications

in medicinal chemistry and as a building block in the synthesis of various pharmaceuticals. This

document collates critically evaluated data, details the experimental methodologies used for

their determination, and presents a relevant reaction pathway.

Core Thermodynamic Data
The thermodynamic properties of 2-Furancarboxylic acid are crucial for understanding its

stability, reactivity, and behavior in various chemical and biological systems. The following

tables summarize key quantitative data obtained from experimental measurements.

Table 1: Enthalpy and Gibbs Free Energy of Formation
and Combustion
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Property Value (kJ/mol) Notes

Standard Enthalpy of

Formation (Solid, 298.15 K)
-498.48 to -503[1]

Data from combustion

calorimetry.

Standard Enthalpy of

Combustion (Solid, 298.15 K)
-2040.7[1]

Standard Gibbs Free Energy

of Formation (Calculated)

Data not directly available in

search results

Can be calculated from

enthalpy of formation and

standard entropy.

Table 2: Phase Transition Properties
Property Value Temperature (K) Method

Enthalpy of Fusion 22.6 kJ/mol[2][3] 402.5[2]
Differential Scanning

Calorimetry (DSC)

Enthalpy of

Sublimation
88.4 ± 1.5 kJ/mol 285 - 304 Mass-Effusion (ME)

Enthalpy of

Sublimation
108.4 ± 2.2 kJ/mol 317 - 328 Mass-Effusion (ME)

Triple Point

Temperature

Data not explicitly

provided

Normal Boiling Point 504.2 K

Normal Melting Point 402.5 - 406.65 K

Table 3: Heat Capacity and Other Properties
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Property Value Temperature Range (K)

Heat Capacity at Saturation

Pressure (Crystal 1)
Data available 268.15 - 380.15

Heat Capacity at Constant

Pressure (Ideal Gas)
Data available 200 - 1000

Vapor Pressure Data available 317.179 - 328.175

Experimental Protocols
The determination of the thermodynamic properties of 2-Furancarboxylic acid relies on

precise experimental techniques. The following sections outline the general methodologies

employed.

Bomb Calorimetry for Enthalpy of Combustion
The standard enthalpy of combustion is determined using a bomb calorimeter.

Methodology:

Sample Preparation: A pellet of known mass (approximately 1 gram) of high-purity 2-
Furancarboxylic acid is prepared.

Bomb Assembly: The pellet is placed in a sample holder within the calorimeter's bomb. A

known length of ignition wire is connected to the electrodes, making contact with the sample.

A small, known amount of water is added to the bomb to ensure saturation of the final

atmosphere with water vapor.

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30

atm.

Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter's

insulated container. The system is allowed to reach thermal equilibrium.

Combustion: The sample is ignited by passing an electric current through the ignition wire.
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Temperature Measurement: The temperature of the water in the calorimeter is recorded at

regular intervals before and after combustion to determine the temperature change (ΔT).

Calibration and Calculation: The heat capacity of the calorimeter system is determined by

burning a standard substance with a known heat of combustion, such as benzoic acid. The

enthalpy of combustion of 2-Furancarboxylic acid is then calculated from the observed

temperature rise, the heat capacity of the calorimeter, and corrections for the heat of ignition

and any side reactions (e.g., formation of nitric acid).

Differential Scanning Calorimetry (DSC) for Enthalpy of
Fusion
The enthalpy of fusion and melting point are determined using a differential scanning

calorimeter.

Methodology:

Sample Preparation: A small, accurately weighed sample (typically 5-15 mg) of 2-
Furancarboxylic acid is hermetically sealed in an aluminum pan. An empty sealed pan is

used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature profile, typically involving heating and

cooling cycles to erase the sample's thermal history, followed by a final heating ramp at a

constant rate (e.g., 10 K/min).

Data Acquisition: The DSC measures the difference in heat flow required to maintain the

sample and reference at the same temperature as the furnace temperature is increased.

Data Analysis: The melting point is determined as the onset temperature of the endothermic

peak on the DSC thermogram. The enthalpy of fusion is calculated by integrating the area of

the melting peak.

Knudsen Effusion Method for Vapor Pressure and
Enthalpy of Sublimation
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The vapor pressure and enthalpy of sublimation are determined using the Knudsen effusion

method.

Methodology:

Cell Preparation: A known mass of 2-Furancarboxylic acid is placed in a Knudsen cell,

which is a small container with a very small orifice of known area.

Vacuum and Temperature Control: The cell is placed in a high-vacuum chamber and heated

to a precise, constant temperature.

Mass Loss Measurement: As the sample sublimes, the vapor effuses through the orifice into

the vacuum. The rate of mass loss is measured over time using a highly sensitive

microbalance.

Vapor Pressure Calculation: The vapor pressure (P) at a given temperature (T) is calculated

using the Hertz-Knudsen equation: P = ( dm/dt ) * (2πRT/M)^(1/2) / A where dm/dt is the rate

of mass loss, R is the ideal gas constant, M is the molar mass of the substance, and A is the

area of the orifice.

Enthalpy of Sublimation Calculation: The experiment is repeated at several different

temperatures. The enthalpy of sublimation is then determined from the slope of a plot of ln(P)

versus 1/T, according to the Clausius-Clapeyron equation.

Synthesis Pathway of 2-Furancarboxylic Acid
2-Furancarboxylic acid is commonly synthesized from furfural, a platform chemical derived

from biomass. The industrial synthesis often involves the Cannizzaro reaction.
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Click to download full resolution via product page

Caption: Synthesis of 2-Furancarboxylic Acid via the Cannizzaro Reaction of Furfural.

Experimental Workflow for Thermodynamic
Property Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the key thermodynamic properties of a solid organic compound like 2-Furancarboxylic acid.

Thermodynamic Property Determination

Enthalpy of Combustion Enthalpy of Fusion & Melting Point Enthalpy of Sublimation & Vapor Pressure

High-Purity Sample of
2-Furancarboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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